N-[1-(1H-1,2,3-Benzotriazol-1-yl)-3-phenylpropyl]benzamide

• IUPAC Name: N-[1-(benzotriazol-1-yl)-3-phenylpropyl]benzamide
• InChI: InChI=1S/C22H20N4O/c27-22(18-11-5-2-6-12-18)23-21(16-15-17-9-3-1-4-10-17)26-20-14-8-7-13-19(20)24-25-26/h1-14,21H,15-16H2,(H,23,27)
• InChI Key: KNYPJJNUGFGCND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(NC(=O)C2=CC=CC=C2)N3C4=CC=CC=C4N=N3
• Molecular Formula: C22H20N4O
• Molecular Weight: 356.4 g/mol

Description

“N-[1-(1H-1,2,3-Benzotriazol-1-yl)-3-phenylpropyl]benzamide” is a complex organic compound. It is related to benzotriazole derivatives which are known to be used as amidoalkylating reagents for the preparation of amidoalkylated products of aromatic and heterocyclic compounds.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups. The synthesis can be improved when the reaction is carried out at low temperatures (5–10 °C) and briefly irradiated in an ultrasonic bath.

Molecular Structure Analysis

The molecular structure of benzotriazole features two fused rings. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Chemical Reactions Analysis

Benzotriazole is a weak acid with a pKa = 8.2. It is a very weak Brønsted base with pKa < 0. Not only can it act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons. Applying this property, the BTA can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor.